Cas no 436097-28-8 ((3,3-Dimethoxy-prop-1-ynyl)-cyclopropane)

(3,3-Dimethoxy-prop-1-ynyl)-cyclopropane is a versatile cyclopropane derivative featuring an alkynyl group with dimethoxy substitution. Its unique structure, combining a strained cyclopropane ring with a terminal alkyne and methoxy groups, makes it a valuable intermediate in organic synthesis. The compound is particularly useful in cycloaddition reactions, cross-coupling processes, and as a building block for more complex cyclic systems. The dimethoxy moiety enhances solubility in polar solvents, facilitating handling in synthetic applications. Its reactivity allows for selective functionalization, enabling the construction of tailored molecular architectures. This compound is well-suited for pharmaceutical and materials science research, where precise control over molecular geometry is critical.

(3,3-Dimethoxy-prop-1-ynyl)-cyclopropane structure

436097-28-8 structure

Product Name:(3,3-Dimethoxy-prop-1-ynyl)-cyclopropane

CAS No:436097-28-8

MF:C₈H₁₂O₂

MW:140.179682731628

CID:68083

PubChem ID:29921341

Update Time:2025-05-27

(3,3-Dimethoxy-prop-1-ynyl)-cyclopropane Chemical and Physical Properties

Names and Identifiers

- (3,3-Dimethoxy-prop-1-ynyl)-cyclopropane
- (3,4-Dimethoxy-prop-1-ynyl)-cyclopropane
- (3,3-DIMETHOXY-PROP-1-YNYL)-CYCTOPROPANE
- Cyclopropane, (3,3-dimethoxy-1-propynyl)- (9CI)
- 3,3-dimethoxyprop-1-ynylcyclopropane
- (3,3-Dimethoxyprop-1-yn-1-yl)cyclopropane
- 436097-28-8
- AMY33331
- AC-13701
- XILWRCNCTWJUGV-UHFFFAOYSA-N
- AKOS006292053
- FT-0659001
- (3,3-dimethoxyprop-1-ynyl)cyclopropane
- SCHEMBL1265268
- (3,3-Dimethoxy-prop-1-ynyl)cyclopropane
- A826378
- J-501094
- DTXSID80652127
- Inchi： 1S/C8H12O2/c1-9-8(10-2)6-5-7-3-4-7/h7-8H,3-4H2,1-2H3
- InChI Key： XILWRCNCTWJUGV-UHFFFAOYSA-N
- SMILES： O(C)C(C#CC1CC1)OC

Computed Properties

Exact Mass: 140.08400
Monoisotopic Mass: 140.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5A^2
XLogP3: 1.2

Experimental Properties

Density: 1
Boiling Point: 196°C at 760 mmHg
Flash Point: 67.8°C
Refractive Index: 1.464
PSA: 18.46000
LogP: 1.01870

(3,3-Dimethoxy-prop-1-ynyl)-cyclopropane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM202360-10g	(3,3-dimethoxy-prop-1-ynyl)-cyclopropane	436097-28-8	95%	10g	$444	2021-06-15
Chemenu	CM202360-10g	(3,3-dimethoxy-prop-1-ynyl)-cyclopropane	436097-28-8	95%	10g	$444	2023-02-17
TRC	D267170-500mg	(3,3-Dimethoxy-prop-1-ynyl)-cyclopropane	436097-28-8		500mg	$ 200.00	2022-06-05
TRC	D267170-1000mg	(3,3-Dimethoxy-prop-1-ynyl)-cyclopropane	436097-28-8		1g	$ 325.00	2022-06-05
TRC	D267170-2000mg	(3,3-Dimethoxy-prop-1-ynyl)-cyclopropane	436097-28-8		2g	$ 515.00	2022-06-05
Ambeed	A187430-5g	(3,3-Dimethoxyprop-1-yn-1-yl)cyclopropane	436097-28-8	95+%	5g	$304.0	2025-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1735957-5g	(3,3-Dimethoxyprop-1-yn-1-yl)cyclopropane	436097-28-8	98%	5g	￥3192.00	2024-05-13